2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(3-fluoro-4-methylphenyl)acetamide

Specification

• CAS No.: 1172771-50-4
• Molecular Formula: C19H15FN2O4
• Molecular Weight: 354.337
• IUPAC Name: 2-[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]-N-(3-fluoro-4-methylphenyl)acetamide
• Standard InChI: InChI=1S/C19H15FN2O4/c1-11-2-4-13(7-15(11)20)21-19(23)9-14-8-17(26-22-14)12-3-5-16-18(6-12)25-10-24-16/h2-8H,9-10H2,1H3,(H,21,23)
• Standard InChI Key: USMAABQDCPWDDJ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=NOC(=C2)C3=CC4=C(C=C3)OCO4)F

Introduction

The compound 2-(5-(benzo[d]dioxol-5-yl)isoxazol-3-yl)-N-(3-fluoro-4-methylphenyl)acetamide is a complex organic molecule that combines several pharmacophores, including a benzo[d]dioxole ring, an isoxazole ring, and an acetamide moiety. This structure suggests potential biological activity due to the presence of these functional groups, which are known for their roles in various pharmaceutical compounds.

Synthesis Steps:

• Formation of Isoxazole Ring: This can be achieved through a 1,3-dipolar cycloaddition reaction involving an alkyne and a nitrile oxide.

• Attachment of Benzo[d]13dioxole Ring: This might involve a nucleophilic substitution or a cross-coupling reaction.

• Acetamide Formation: This step typically involves the reaction of an amine with an acyl chloride or an anhydride.

Potential Biological Activities

Given the structural components, this compound could exhibit various biological activities:

• Antimicrobial Activity: Isoxazoles and benzo[d]dioxoles have been explored for their antimicrobial properties.

• Antioxidant Activity: The presence of aromatic rings could contribute to antioxidant properties.

• Cytotoxic Activity: The combination of these rings with an acetamide group might confer cytotoxic effects against certain cell lines.

Pharmacological Evaluation

Pharmacological evaluation would involve assessing the compound's efficacy and safety in various biological assays. This includes:

• In Vitro Assays: For antimicrobial, antioxidant, and cytotoxic activities.

• In Vivo Studies: To evaluate pharmacokinetics, toxicity, and efficacy in animal models.

Data Tables

• Biological Activity Data: IC50 values for cytotoxicity, MIC values for antimicrobial activity, etc.

• Pharmacokinetic Parameters: Half-life, volume of distribution, clearance, etc.

• Toxicity Data: LD50 values, adverse effects observed in animal studies.